![molecular formula C5H5N3O B1625553 1H-Imidazo[1,5-a]imidazol-5(6H)-one CAS No. 518036-07-2](/img/structure/B1625553.png)
1H-Imidazo[1,5-a]imidazol-5(6H)-one
Overview
Description
1H-Imidazo[1,5-a]imidazol-5(6H)-one is a type of aromatic heterocycle . These compounds have attracted significant attention due to their unique chemical structure and versatility . They have potential in several research areas, from materials science to the pharmaceutical field .
Synthesis Analysis
The synthesis of such compounds has been a topic of interest in recent years . Various chemosynthetic methodologies have been employed, including multicomponent reactions, condensation reactions, intramolecular cyclizations, and tandem reactions .Molecular Structure Analysis
The molecular structure of 1H-Imidazo[1,5-a]imidazol-5(6H)-one is unique and versatile, contributing to its wide range of applications . The structure is characterized by the presence of two nitrogen atoms in the five-membered ring .Chemical Reactions Analysis
These compounds can undergo various chemical reactions, including carbon–hydrogen, carbon–carbon, and carbon–nitrogen bond formation . They can also participate in aza-Michael–Mannich reactions .Mechanism of Action
Future Directions
Given the versatility and potential of 1H-Imidazo[1,5-a]imidazol-5(6H)-one, it is likely that future research will continue to explore new applications and synthesis methods for this compound . This could include the development of new chemosynthetic strategies and drug development due to its wide range of applications in medicinal chemistry .
properties
IUPAC Name |
1,6-dihydroimidazo[1,2-c]imidazol-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O/c9-5-7-3-4-6-1-2-8(4)5/h1-3,6H,(H,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVLQZUWPTYYECJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CNC2=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10475705 |
Source
|
| Record name | 1H-Imidazo[1,5-a]imidazol-5(6H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10475705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Imidazo[1,5-a]imidazol-5(6H)-one | |
CAS RN |
518036-07-2 |
Source
|
| Record name | 1H-Imidazo[1,5-a]imidazol-5(6H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10475705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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